Cas no 2680871-69-4 (benzyl N-{6-bromo-1,3thiazolo4,5-bpyrazin-2-yl}carbamate)

• Product Name: benzyl N-{6-bromo-1,3thiazolo4,5-bpyrazin-2-yl}carbamate
• CAS No: 2680871-69-4
• MF: C₁₃H₉BrN₄O₂S
• MW: 365.205159902573
• CID: 5627442
• PubChem ID: 165932948
• Update Time: 2025-05-19

benzyl N-{6-bromo-1,3thiazolo4,5-bpyrazin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{6-bromo-[1,3]thiazolo[4,5-b]pyrazin-2-yl}carbamate
• EN300-28300383
• 2680871-69-4
• benzyl N-{6-bromo-1,3thiazolo4,5-bpyrazin-2-yl}carbamate

• Inchi： 1S/C13H9BrN4O2S/c14-9-6-15-10-11(16-9)21-12(17-10)18-13(19)20-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,15,17,18,19)
• InChI Key： BVYGBZVKGQHCOA-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=N1)SC(=N2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 363.96296g/mol
• Monoisotopic Mass: 363.96296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on benzyl N-{6-bromo-1,3thiazolo4,5-bpyrazin-2-yl}carbamate

Comprehensive Overview of Benzyl N-{6-bromo-1,3-thiazolo[4,5-b]pyrazin-2-yl}carbamate (CAS No. 2680871-69-4)

The compound benzyl N-{6-bromo-1,3-thiazolo[4,5-b]pyrazin-2-yl}carbamate (CAS No. 2680871-69-4) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the thiazolo[4,5-b]pyrazine core and carbamate functional group, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule inhibitors targeting kinases and other enzymes.

In recent years, the scientific community has focused on heterocyclic compounds due to their versatility in medicinal chemistry. The presence of a bromine atom at the 6-position of the thiazolo[4,5-b]pyrazine ring enhances the reactivity of this compound, enabling further derivatization. This property aligns with the growing trend of structure-activity relationship (SAR) studies, where researchers modify lead compounds to optimize efficacy and reduce off-target effects. The carbamate group also contributes to its stability, making it suitable for prodrug development—a hot topic in modern pharmacology.

From a synthetic chemistry perspective, benzyl N-{6-bromo-1,3-thiazolo[4,5-b]pyrazin-2-yl}carbamate serves as a key building block for constructing more complex molecules. Its thiazole and pyrazine moieties are frequently found in FDA-approved drugs, underscoring its relevance. For instance, thiazole-containing compounds are known for their antimicrobial and anticancer properties, while pyrazine derivatives exhibit anti-inflammatory and antiviral activities. These attributes make CAS No. 2680871-69-4 a compound of interest for researchers exploring multi-target therapeutics—a strategy gaining traction in treating complex diseases like cancer and neurodegenerative disorders.

The compound's potential extends to agrochemical applications, where heterocyclic scaffolds are widely used in designing pesticides and herbicides. With increasing global emphasis on sustainable agriculture, scientists are investigating eco-friendly alternatives to traditional agrochemicals. The 6-bromo-thiazolo[4,5-b]pyrazine framework could contribute to developing next-generation crop protection agents with improved selectivity and lower environmental impact. This aligns with the broader industry shift toward green chemistry principles.

Analytical characterization of benzyl N-{6-bromo-1,3-thiazolo[4,5-b]pyrazin-2-yl}carbamate typically involves advanced techniques such as nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure precise structural elucidation, which is critical for quality control in industrial and academic settings. The compound's synthetic route often involves palladium-catalyzed cross-coupling reactions, a popular topic in organic chemistry due to their efficiency and versatility.

In conclusion, benzyl N-{6-bromo-1,3-thiazolo[4,5-b]pyrazin-2-yl}carbamate (CAS No. 2680871-69-4) represents a promising candidate for diverse applications, from drug discovery to agrochemical innovation. Its structural complexity and functional adaptability position it at the forefront of molecular design research, addressing contemporary challenges in health and sustainability. As scientific inquiry continues to evolve, this compound is likely to play a pivotal role in advancing precision medicine and sustainable technologies.